Cas no 1214323-08-6 (2-Fluoro-3-iodo-4-methylpyridine)

• Product Name: 2-Fluoro-3-iodo-4-methylpyridine
• CAS No: 1214323-08-6
• MF: C₆H₅FIN
• MW: 237.013477087021
• MDL: MFCD13185585
• CID: 1083424
• PubChem ID: 73553480
• Update Time: 2025-05-24

2-Fluoro-3-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-4-methylpyridine
• CS-0195221
• DB-346972
• 1214323-08-6
• MFCD13185585
• SCHEMBL23181530
• AT21585

• MDL： MFCD13185585
• Inchi： 1S/C6H5FIN/c1-4-2-3-9-6(7)5(4)8/h2-3H,1H3
• InChI Key： SBPHTKVOGNKNCH-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1C)F

Computed Properties

• Exact Mass: 236.94507g/mol
• Monoisotopic Mass: 236.94507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Fluoro-3-iodo-4-methylpyridine

2-Fluoro-3-Iodo-4-Methylpyridine: A Comprehensive Overview

2-Fluoro-3-Iodo-4-Methylpyridine (CAS No. 1214323-08-6) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the pyridine family, a class of six-membered aromatic rings with one nitrogen atom. The presence of fluorine, iodine, and methyl substituents at specific positions on the pyridine ring imparts unique electronic and structural properties, making it a valuable building block for various applications.

The molecular formula of 2-fluoro-3-iodo-4-methylpyridine is C₆H₅FIN, with a molecular weight of approximately 296.9 g/mol. Its structure consists of a pyridine ring where the fluorine atom is located at position 2, the iodine atom at position 3, and the methyl group at position 4. This substitution pattern creates a molecule with distinct electronic characteristics due to the electron-withdrawing effects of fluorine and iodine, as well as the electron-donating effect of the methyl group. These properties make 2-fluoro-3-iodo-4-methylpyridine highly versatile in chemical reactions and applications.

Recent studies have highlighted the role of 2-fluoro-3-iodo-4-methylpyridine in drug discovery and development. Its ability to act as an intermediate in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have utilized this compound to synthesize potential anticancer agents by incorporating it into larger molecular frameworks. The iodine substituent in particular facilitates nucleophilic aromatic substitution reactions, enabling the construction of complex molecules with desired pharmacological properties.

In addition to its role in medicinal chemistry, 2-fluoro-3-iodo-4-methylpyridine has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for next-generation electronic devices.

The synthesis of 2-fluoro-3-i